Cas no 253142-34-6 (2,4(1H,3H)-Pyrimidinedione, 3,5-dimethyl-1-(phenylmethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 3,5-dimethyl-1-(phenylmethyl)-
• CAS No: 253142-34-6
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 1421945
• PubChem ID: 21627131
• Update Time: 2025-04-20

2,4(1H,3H)-Pyrimidinedione, 3,5-dimethyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 3,5-dimethyl-1-(phenylmethyl)-
• 1-benzyl-3,5-dimethylpyrimidine-2,4-dione
• 1-Benzyl-3,5-dimethylpyrimidine-2,4(1H,3H)-dione
• DTXSID00616428
• 253142-34-6

• Inchi： 1S/C13H14N2O2/c1-10-8-15(13(17)14(2)12(10)16)9-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
• InChI Key： AFISSQNSSOEPES-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C(C)=CN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 230.10562
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62